Cas no 2138219-46-0 (3,3-difluoro-4-(2-methylpropyl)aminobutanoic acid)

3,3-Difluoro-4-(2-methylpropyl)aminobutanoic acid is a fluorinated amino acid derivative characterized by its unique structural features, including a difluoromethyl group and a branched alkylamine side chain. The presence of fluorine atoms enhances metabolic stability and influences electronic properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. Its structural motif is particularly useful for modulating the physicochemical and biological properties of peptide-based compounds. The compound’s well-defined stereochemistry and functional group compatibility allow for precise modifications in drug design, particularly in the development of enzyme inhibitors or receptor-targeted therapeutics. Its synthetic versatility and potential for bioisosteric replacement further underscore its utility in advanced chemical applications.

3,3-difluoro-4-(2-methylpropyl)aminobutanoic acid structure

2138219-46-0 structure

Product Name:3,3-difluoro-4-(2-methylpropyl)aminobutanoic acid

CAS No:2138219-46-0

MF:C₈H₁₅F₂NO₂

MW:195.207009553909

CID:5779651

PubChem ID:165789234

Update Time:2025-06-07

3,3-difluoro-4-(2-methylpropyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid
- 2138219-46-0
- EN300-1131591
- 3,3-difluoro-4-(2-methylpropyl)aminobutanoic acid
- Inchi： 1S/C8H15F2NO2/c1-6(2)4-11-5-8(9,10)3-7(12)13/h6,11H,3-5H2,1-2H3,(H,12,13)
- InChI Key： CJRMVXRKFQPXCJ-UHFFFAOYSA-N
- SMILES： FC(CC(=O)O)(CNCC(C)C)F

Computed Properties

Exact Mass: 195.10708505g/mol
Monoisotopic Mass: 195.10708505g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 49.3Å²

3,3-difluoro-4-(2-methylpropyl)aminobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1131591-0.05g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	0.05g	$1032.0	2023-10-26
Enamine	EN300-1131591-0.1g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	0.1g	$1081.0	2023-10-26
Enamine	EN300-1131591-0.25g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	0.25g	$1131.0	2023-10-26
Enamine	EN300-1131591-0.5g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	0.5g	$1180.0	2023-10-26
Enamine	EN300-1131591-1.0g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0		1g	$1229.0	2023-06-09
Enamine	EN300-1131591-2.5g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	2.5g	$2408.0	2023-10-26
Enamine	EN300-1131591-5.0g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0		5g	$3562.0	2023-06-09
Enamine	EN300-1131591-10.0g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0		10g	$5283.0	2023-06-09
Enamine	EN300-1131591-1g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	1g	$1229.0	2023-10-26
Enamine	EN300-1131591-5g	3,3-difluoro-4-[(2-methylpropyl)amino]butanoic acid	2138219-46-0	95%	5g	$3562.0	2023-10-26